Cas no 61101-06-2 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sodium salt (7:6:6))

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sodium salt (7:6:6) structure
61101-06-2 structure
Product Name:1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sodium salt (7:6:6)
CAS No:61101-06-2
MF:C6H9CaNaO7
MW:256.199232816696
CID:2701766
Update Time:2022-09-22

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sodium salt (7:6:6) Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sodium salt (7:6:6)
    • Inchi: 1S/C6H8O7.Ca.Na.3H/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;;
    • InChI Key: NSTWKEGQHKOCMT-UHFFFAOYSA-N
    • SMILES: C(O)(C(=O)O)(CC(=O)O)CC(=O)O.[Ca].[NaH]

Computed Properties

  • Exact Mass: 1703.762
  • Monoisotopic Mass: 1703.762
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 49
  • Heavy Atom Count: 103
  • Rotatable Bond Count: 14
  • Complexity: 211
  • Covalently-Bonded Unit Count: 22
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 984A^2
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